Cas no 13463-43-9 (Ferrous sulfate monohydrate)

• Product Name: Ferrous sulfate monohydrate
• CAS No: 13463-43-9
• MF: FeH₂O₅S
• MW: 169.922880649567
• CID: 49264
• Update Time: 2026-05-14

Ferrous sulfate monohydrate Chemical and Physical Properties

Names and Identifiers

• Ferrous sulfate monohydrate
• FERROSI SULFAS
• FERROSULFATE HYDRATE
• FERROUS SULFATE
• FERROUS SULFATE 1 HYDRATE
• FERROUS SULFATE, 7-HYDRATE
• FERROUS SULFATE HEPTAHYDRATE
• FERROUS SULFATE HYDRATE
• FERROUS SULPHATE 7H2O
• FERROUS SULPHATE 7-HYDRATE
• FERROUS SULPHATE HEPTAHYDRATE
• FERROUS SULPHATE, HYDRATED
• Green vitriol
• IRON(+2)SULFATE HEPTAHYDRATE
• IRON (II) SULFATE
• IRON(II) SULFATE-7-HYDRATE
• IRON(II) SULFATE HEPTAHYDRATE
• IRON(II) SULFATE, HYDRATE
• IRON (II) SULFATE, HYDROUS
• IRON(II) SULPHATE 7-HYDRATE
• IRON(II) SULPHATE HEPTAHYDRATE
• Ferrous sulfate anhydrous
• Ferrous Sulphate Pentahydrate
• Iron vitriol
• Sulfuric acid, iron(II) salt (1:1), hydrate
• Ferroussulfatemono
• Iron, Sulfate Hydrate
• Ferrous sulfate．Dried
• Iron(Ⅱ) sulfate hydrate
• Iron(II)sulfate hydrate

• MDL： MFCD00149722
• Inchi： 1S/Fe.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2
• InChI Key： XBDUTCVQJHJTQZ-UHFFFAOYSA-L
• SMILES： [Fe+2].O=S(=O)([O-])[O-].O

Computed Properties

• Exact Mass: 169.897236
• Monoisotopic Mass: 169.897236
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 89.6

Experimental Properties

• Color/Form: Not available
• Density: 1.9 g/mL at 25 °C(lit.)
• Melting Point: 64 °C
• Boiling Point: 330°C at 760 mmHg
• PH: 3.0-4.0 (20℃, 5%)
• PSA: 88.64000
• LogP: -0.25970
• Merck: 13,4091
• Vapor Pressure: 14.6 mm Hg ( 25 °C)
• Solubility: Not available

Ferrous sulfate monohydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P301+P312+P330-P305+P351+P338
• Hazardous Material transportation number：UN 3077
• WGK Germany：1
• Hazard Category Code： 22
• Safety Instruction： 36/37/39
• FLUKA BRAND F CODES：10-23
• RTECS：NO8510000
• Hazardous Material Identification：
• Risk Phrases：R22
• Safety Term：S36/37/39
• Storage Condition：2-8°C